N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol
• IUPAC Name: N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H25N3O3S/c1-4-13-7-6-8-14(5-2)17(13)21-16(24)11-26-19-20-12(3)15(9-10-23)18(25)22-19/h6-8,23H,4-5,9-11H2,1-3H3,(H,21,24)(H,20,22,25)
• InChI Key: WUBYGDIMWVZJHQ-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=NC(=O)C(=C(N2)C)CCO

Description

N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide, also known as DPA-714, is a ligand for the translocator protein (TSPO). This protein is found in high concentrations in the mitochondria of cells and is involved in many physiological processes, including steroidogenesis, apoptosis, and cell proliferation. DPA-714 has been studied extensively for its potential use in imaging and treating various diseases.

Mechanism of Action

N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide binds to TSPO, which is upregulated in response to cellular stress and inflammation. Binding of N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide to TSPO leads to changes in mitochondrial function and cellular metabolism, which can have downstream effects on various physiological processes.
Biochemical and Physiological Effects
N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has been shown to have a number of biochemical and physiological effects, including reducing inflammation, promoting cell survival, and regulating steroidogenesis. These effects are mediated through its binding to TSPO and subsequent changes in mitochondrial function and cellular metabolism.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has several advantages for use in lab experiments, including its high binding affinity for TSPO, its ability to cross the blood-brain barrier, and its stability in vivo. However, there are also limitations to its use, including the need for specialized imaging equipment and the potential for off-target effects.

Future Directions

There are many potential future directions for research on N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide, including:
1. Developing new TSPO ligands with improved imaging and therapeutic properties.
2. Studying the role of TSPO in other diseases, such as cancer and autoimmune disorders.
3. Investigating the downstream effects of N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide binding to TSPO on cellular metabolism and mitochondrial function.
4. Developing new imaging techniques that can be used to visualize TSPO in vivo.
5. Investigating the potential use of TSPO ligands as therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide involves several steps, starting with the reaction of 2,6-diethylphenylamine with ethyl chloroacetate to form ethyl 2,6-diethylphenylacetate. This intermediate is then reacted with thioacetic acid to form ethyl 2,6-diethylphenylthioacetate. Finally, this compound is reacted with 5-(2-hydroxyethyl)-6-methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-1-acetic acid to form N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has been used extensively in research to image and study various diseases. For example, it has been used to image neuroinflammation in Alzheimer's disease, multiple sclerosis, and stroke. It has also been used to study the role of TSPO in cancer and to develop TSPO-targeted therapies.